Cas no 2172188-89-3 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• CAS No: 2172188-89-3
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 5959881
• PubChem ID: 165808898
• Update Time: 2025-06-09

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• EN300-1490627
• 2172188-89-3
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}butanoic acid

• Inchi： 1S/C25H23N3O5/c29-23(30)10-5-13-26-24(31)22-12-11-16(14-27-22)28-25(32)33-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,11-12,14,21H,5,10,13,15H2,(H,26,31)(H,28,32)(H,29,30)
• InChI Key： HCZFSNABLNREJK-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid

Introduction to 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS No. 2172188-89-3)

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS No. 2172188-89-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pic-Aib-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the picolinoyl amino acid, which are widely used in peptide synthesis and drug development. The unique structure of this compound offers several advantages in terms of stability, solubility, and reactivity, making it a valuable tool in various biochemical and pharmaceutical applications.

The chemical structure of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid is characterized by a central butanoic acid moiety linked to a picolinoyl group, which is further modified by an Fmoc protecting group. This intricate arrangement provides the molecule with a high degree of functional versatility, enabling it to participate in a wide range of chemical reactions and interactions. The Fmoc group, specifically, is known for its ease of removal under mild conditions, which is crucial for the synthesis of complex peptides and proteins.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds like 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory disorders. Additionally, its ability to modulate specific protein-protein interactions has led to its exploration as a potential therapeutic agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of 5-amino-pyridine with Fmoc-NHS ester to form the protected picolinoyl intermediate, followed by the formation of the final butanoic acid derivative through further functionalization steps. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and scalability of these processes.

The physicochemical properties of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid have been extensively characterized using various analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into the molecular conformation and dynamics of the compound, which are essential for understanding its behavior in biological systems. For example, NMR data have revealed that the Fmoc group imparts significant rigidity to the molecule, which can influence its binding affinity to target proteins.

In addition to its therapeutic potential, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid has also found applications in diagnostic imaging and biosensing technologies. The fluorescent properties of the Fmoc group make it an excellent label for detecting specific biomolecules in complex biological samples. This has led to its use in developing highly sensitive assays for early disease diagnosis and monitoring treatment efficacy.

The safety profile of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid (CAS No. 2172188-89-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. As research in this area continues to advance, it is likely that new insights and applications will emerge, further expanding the utility of this remarkable compound.